Cas no 42143-23-7 (5,6-Quinolinediamine)

5,6-Quinolinediamine is a heterocyclic organic compound featuring an aromatic quinoline backbone substituted with amine groups at the 5 and 6 positions. This diamine derivative is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and coordination complexes. Its bifunctional nature enables selective reactivity, facilitating the construction of fused polycyclic systems or chelating ligands for metal coordination. The compound’s rigid quinoline core enhances stability, while the electron-donating amine groups contribute to its utility in nucleophilic substitution and condensation reactions. High purity grades are available to meet stringent research and industrial requirements.
5,6-Quinolinediamine structure
5,6-Quinolinediamine structure
Product Name:5,6-Quinolinediamine
CAS No:42143-23-7
MF:C9H9N3
MW:159.187861204147
MDL:MFCD03659003
CID:927819
PubChem ID:426874
Update Time:2025-06-07

5,6-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Quinolinediamine
    • 5,6-DIAMINOQUINOLINE
    • QUINOLINE-5,6-DIAMINE
    • Chinolin-5,6-diyldiamin
    • quinoline-5,6-diyldiamine
    • CCG-274581
    • Oprea1_792926
    • EN300-640516
    • NCGC00019457-01
    • 5,6-diamino-quinoline
    • 42143-23-7
    • BDBM32047
    • (5-amino-6-quinolyl)amine
    • SCHEMBL1085388
    • CS-0212508
    • Oprea1_834838
    • STK801753
    • PS-5165
    • BBL010741
    • CHEMBL1381644
    • AKOS000267871
    • MLS000103172
    • SMR000015817
    • MLS000036429
    • NCGC00019457-02
    • NQVVFKIVIFJKLA-UHFFFAOYSA-N
    • SB68010
    • cid_426874
    • DB-349730
    • A872947
    • MFCD03659003
    • DTXSID70330129
    • HMS2549H21
    • 5,?6-?Quinolinediamine
    • CS1203
    • BRD-K02995553-001-08-8
    • MDL： MFCD03659003
    • Inchi： 1S/C9H9N3/c10-7-3-4-8-6(9(7)11)2-1-5-12-8/h1-5H,10-11H2
    • InChI Key： NQVVFKIVIFJKLA-UHFFFAOYSA-N
    • SMILES： N1C=CC=C2C=1C=CC(=C2N)N

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.9A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 382.2±27.0 °C at 760 mmHg
  • Flash Point: 213.1±10.9 °C
  • Solubility: Methanol
  • PSA: 64.93000
  • LogP: 2.56160
  • Sensitiveness: Air Sensitive
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Quinolinediamine Security Information

5,6-Quinolinediamine Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Quinolinediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM143104-1g
5,6-Quinolinediamine
 42143-23-7 95%
1g
 $*** 2023-05-30
Apollo Scientific
OR4474-250mg
Quinoline-5,6-diamine
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250mg
 £536.00 2024-07-20
TRC
Q701085-100mg
5,​6-​Quinolinediamine
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100mg
 $ 184.00 2023-09-06
TRC
Q701085-250mg
5,​6-​Quinolinediamine
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250mg
 $ 374.00 2023-09-06
TRC
Q701085-500mg
5,​6-​Quinolinediamine
 42143-23-7
500mg
 $ 730.00 2023-09-06
Chemenu
CM143104-1g
5,6-Quinolinediamine
 42143-23-7 95%
1g
 $427 2021-08-05
Alichem
A189006166-5g
Quinoline-5,6-diamine
 42143-23-7 95%
5g
 $1353.40 2023-09-01
Alichem
A189006166-10g
Quinoline-5,6-diamine
 42143-23-7 95%
10g
 $2358.40 2023-09-01
Alichem
A189006166-25g
Quinoline-5,6-diamine
 42143-23-7 95%
25g
 $3676.96 2023-09-01
Enamine
EN300-640516-0.05g
quinoline-5,6-diamine
 42143-23-7
0.05g
 $275.0 2023-05-25

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